Cas no 160790-11-4 (Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester)

Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester structure
160790-11-4 structure
Product Name:Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
CAS No:160790-11-4
MF:C16H21ClO4S
MW:344.853543043137
CID:140551
PubChem ID:178044
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1-[(4-chlorophenyl)sulfonyl]-, 1-methylethyl ester
    • Cyclohexanecarboxylic acid, 1-((4-chlorophenyl)sulfonyl)-, 1-methylethyl ester
    • propan-2-yl 1-(4-chlorophenyl)sulfonylcyclohexane-1-carboxylate
    • 160790-11-4
    • DTXSID40166997
    • Inchi: 1S/C16H21ClO4S/c1-12(2)21-15(18)16(10-4-3-5-11-16)22(19,20)14-8-6-13(17)7-9-14/h6-9,12H,3-5,10-11H2,1-2H3
    • InChI Key: LPNYLIOTPZRXMH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(C1(C(=O)OC(C)C)CCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 344.08503
  • Monoisotopic Mass: 344.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 68.8Ų

Experimental Properties

  • Density: 1.253
  • Boiling Point: 470°C at 760 mmHg
  • Flash Point: 238°C
  • Refractive Index: 1.541
  • PSA: 60.44

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